Cas no 1178334-17-2 (2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic Acid)

• Product Name: 2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic Acid
• CAS No: 1178334-17-2
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• CID: 1207188
• Update Time: 2025-05-25

2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic Acid

• Inchi： 1S/C14H10ClFO3/c1-19-13-5-2-8(15)6-11(13)10-4-3-9(16)7-12(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： VCIPYGUHTGZRPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC(=CC=1C(=O)O)F)OC

Additional information on 2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic Acid

2-(5-Chloro-2-Methoxyphenyl)-5-Fluorobenzoic Acid: A Comprehensive Overview

The compound 2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic acid, with CAS No. 1178334-17-2, is a synthetic organic compound that has garnered significant attention in the fields of pharmacology, material science, and analytical chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group. The presence of chlorine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic acid as a precursor in drug discovery. Researchers have explored its role in the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate specific biological pathways has been extensively investigated, with promising results in preclinical models.

In terms of synthesis, the preparation of cas no 1178334-17-2 involves a multi-step process that typically includes Friedel-Crafts acylation followed by functional group transformations. The optimization of reaction conditions has been a focal point for chemists aiming to enhance yield and purity. Recent advancements in catalytic systems and green chemistry practices have further improved the efficiency of this synthesis pathway.

The structural uniqueness of 2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic acid also lends itself to applications in material science. Its ability to form stable crystalline structures has made it a candidate for use in organic electronics and optoelectronic devices. Studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials, where its electronic properties play a crucial role.

From an analytical perspective, the characterization of this compound has benefited from cutting-edge techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into its molecular structure and stability under various conditions. Additionally, computational modeling has been employed to predict its behavior in different chemical environments, further aiding in its application development.

In terms of toxicity and environmental impact, recent research has focused on assessing the ecotoxicological profile of cas no 1178334-17-2. Studies indicate that while it exhibits moderate toxicity to aquatic organisms, its degradation pathways under environmental conditions are efficient, reducing long-term ecological risks. This information is critical for guiding safe handling and disposal practices.

The future outlook for 2-(5-chloro-2-methoxyphenyl)-5-fluorobenzoic acid appears promising, with ongoing research exploring its potential in advanced materials and therapeutic agents. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into commercial applications. As understanding of this compound deepens, it is anticipated that new opportunities will emerge across diverse scientific disciplines.